Cas no 1403564-85-1 (1-(2-Bromo-ethyl)-2-methoxy-cyclohexane)

• Product Name: 1-(2-Bromo-ethyl)-2-methoxy-cyclohexane
• CAS No: 1403564-85-1
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5281883
• Update Time: 2025-10-28

1-(2-Bromo-ethyl)-2-methoxy-cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-ethyl)-2-methoxy-cyclohexane

• Inchi： 1S/C9H17BrO/c1-11-9-5-3-2-4-8(9)6-7-10/h8-9H,2-7H2,1H3
• InChI Key： VWTAYUIGWZRNFL-UHFFFAOYSA-N
• SMILES： C1(CCBr)CCCCC1OC

Additional information on 1-(2-Bromo-ethyl)-2-methoxy-cyclohexane

Comprehensive Overview of 1-(2-Bromo-ethyl)-2-methoxy-cyclohexane (CAS No. 1403564-85-1): Properties, Applications, and Industry Insights

1-(2-Bromo-ethyl)-2-methoxy-cyclohexane (CAS No. 1403564-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This brominated cyclohexane derivative is characterized by its unique molecular structure, combining a methoxy group and a bromoethyl side chain, which make it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "1-(2-Bromo-ethyl)-2-methoxy-cyclohexane synthesis", "CAS 1403564-85-1 applications", and "bromoethyl cyclohexane derivatives", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₉H₁₇BrO, and its distinct functional groups contribute to its reactivity and utility in various chemical transformations. Its cyclohexane backbone provides steric stability, while the methoxy group enhances solubility in organic solvents—a critical factor for reactions requiring polar aprotic conditions. Recent studies highlight its role in constructing complex heterocycles, a topic trending in AI-driven drug discovery platforms and green chemistry forums. Searches for "sustainable bromoethyl compound synthesis" or "eco-friendly cyclohexane derivatives" align with the industry's shift toward environmentally benign processes.

In pharmaceutical applications, 1-(2-Bromo-ethyl)-2-methoxy-cyclohexane serves as a precursor for bioactive molecules, particularly those targeting neurological pathways. Its structural motifs resemble fragments found in CNS-active drugs, sparking interest in queries like "CAS 1403564-85-1 in drug development". The compound's bromoethyl moiety enables facile nucleophilic substitutions, a feature exploited in click chemistry and bioconjugation techniques—areas dominating academic publications and patent filings.

From a commercial perspective, the demand for high-purity 1-(2-Bromo-ethyl)-2-methoxy-cyclohexane correlates with advancements in custom synthesis and catalysis research. Analytical techniques such as HPLC and NMR are frequently mentioned alongside this CAS number, addressing quality control concerns. Notably, forums discussing "scalable synthesis of bromoethyl cyclohexanes" or "CAS 1403564-85-1 stability data" reflect practical challenges in industrial-scale production.

Emerging trends also link this compound to material science innovations, where its derivatives contribute to liquid crystal formulations and polymer modifiers. Searches for "methoxy cyclohexane-based materials" or "bromoethyl functionalization in polymers" underscore its interdisciplinary potential. As regulatory frameworks evolve, documentation on safe handling practices for such intermediates remains a key focus, aligning with global ESG (Environmental, Social, and Governance) benchmarks.

In summary, 1-(2-Bromo-ethyl)-2-methoxy-cyclohexane (CAS No. 1403564-85-1) exemplifies the convergence of synthetic utility and industrial applicability. Its role in cutting-edge research—from medicinal chemistry to smart materials—positions it as a compound of enduring scientific and commercial value. Ongoing investigations into its structure-activity relationships and process optimization will likely sustain its prominence in chemical databases and search engine queries worldwide.